Vanillin-13C6
Vanillin-13C6
Labeled Vanillin. Occurs naturally in a wide variety of foods and plants such as orchids; major commercial source of natural vanillin is from vanilla bean extract. Synthetically produced in-bulk from lignin-based byproduct of paper processes or from guaicol.
Brand Name:
Vulcanchem
CAS No.:
201595-58-6
VCID:
VC0030271
InChI:
InChI=1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-5,10H,1H3/i2+1,3+1,4+1,6+1,7+1,8+1
SMILES:
COC1=C(C=CC(=C1)C=O)O
Molecular Formula:
C8H8O3
Molecular Weight:
158.103
Vanillin-13C6
CAS No.: 201595-58-6
Cat. No.: VC0030271
Molecular Formula: C8H8O3
Molecular Weight: 158.103
* For research use only. Not for human or veterinary use.

Specification
Description | Labeled Vanillin. Occurs naturally in a wide variety of foods and plants such as orchids; major commercial source of natural vanillin is from vanilla bean extract. Synthetically produced in-bulk from lignin-based byproduct of paper processes or from guaicol. |
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CAS No. | 201595-58-6 |
Molecular Formula | C8H8O3 |
Molecular Weight | 158.103 |
IUPAC Name | 4-hydroxy-3-methoxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carbaldehyde |
Standard InChI | InChI=1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-5,10H,1H3/i2+1,3+1,4+1,6+1,7+1,8+1 |
Standard InChI Key | MWOOGOJBHIARFG-BOCFXHSMSA-N |
SMILES | COC1=C(C=CC(=C1)C=O)O |
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